Cas no 104899-67-4 (Hexacosanoic acid, phenylmethyl ester)

Hexacosanoic acid, phenylmethyl ester structure
104899-67-4 structure
Product Name:Hexacosanoic acid, phenylmethyl ester
CAS No:104899-67-4
MF:C33H58O2
MW:486.812430858612
CID:1146967
PubChem ID:13981852
Update Time:2025-04-20

Hexacosanoic acid, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Hexacosanoic acid, phenylmethyl ester
    • benzyl hexacosanoate
    • DTXSID10553774
    • 104899-67-4
    • benzyl n-hexacosanoate
    • Inchi: 1S/C33H58O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-27-30-33(34)35-31-32-28-25-24-26-29-32/h24-26,28-29H,2-23,27,30-31H2,1H3
    • InChI Key: CNQDGFDWQZTKGG-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(CCCCCCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 486.44394
  • Monoisotopic Mass: 486.44368109g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 27
  • Complexity: 427
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 14.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
  • LogP: 11.11210
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.